Cas no 860638-96-6 (2H-1,2,4-Benzothiadiazine, 7-chloro-4-(2-fluoroethyl)-3,4-dihydro-, 1,1-dioxide)

• Product Name: 2H-1,2,4-Benzothiadiazine, 7-chloro-4-(2-fluoroethyl)-3,4-dihydro-, 1,1-dioxide
• CAS No: 860638-96-6
• MF: C₉H₁₀ClFN₂O₂S
• MW: 264.704303264618
• CID: 834212
• PubChem ID: 11161396
• Update Time: 2025-04-19

2H-1,2,4-Benzothiadiazine, 7-chloro-4-(2-fluoroethyl)-3,4-dihydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Benzothiadiazine, 7-chloro-4-(2-fluoroethyl)-3,4-dihydro-, 1,1-dioxide
• 7-Chloro-4-(2-fluoroethyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide
• 860638-96-6
• CHEMBL581906
• SCHEMBL5362165
• 7-chloro-4-(2-fluoroethyl)-2,3-dihydro-1lambda6,2,4-benzothiadiazine 1,1-dioxide
• 2H-1,2,4-Benzothiadiazine,7-chloro-4-(2-fluoroethyl)-3,4-dihydro-,1,1-dioxide
• PDYLKRWZXXTAQJ-UHFFFAOYSA-N
• BDBM50251239
• 7-chloro-4-(2-fluoroethyl)-3,4-dihydro-2h-1,2,4-benzothiadiazine-1,1-dioxide
• 7M6
• 7-Chloro-4-(2-Fluoroethyl)-2,3-Dihydro-1,2,4-Benzothiadiazine 1,1-Dioxide

• Inchi： 1S/C9H10ClFN2O2S/c10-7-1-2-8-9(5-7)16(14,15)12-6-13(8)4-3-11/h1-2,5,12H,3-4,6H2
• InChI Key： PDYLKRWZXXTAQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)S(NCN2CCF)(=O)=O

Computed Properties

• Exact Mass: 264.0135546g/mol
• Monoisotopic Mass: 264.0135546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.8Ų